5-Isoxazoleaceticacid,-alpha--hydroxy-3-methyl-(9CI)

• CAS No.: 115521-56-7
• Molecular Formula: C6H7NO4
• Molecular Weight: 157.125
• IUPAC Name: 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetic acid
• InChI: InChI=1S/C6H7NO4/c1-3-2-4(11-7-3)5(8)6(9)10/h2,5,8H,1H3,(H,9,10)
• InChI Key: ABPZIQNUDOXILV-UHFFFAOYSA-N
• SMILES: CC1=NOC(=C1)C(C(=O)O)O
• Synonyms: 5-Isoxazoleaceticacid,-alpha--hydroxy-3-methyl-(9CI)

Description

“5-Isoxazoleaceticacid,-alpha–hydroxy-3-methyl-(9CI)” is a heterocyclic organic compound. It is also known by its CAS number 115521-56-7.

Molecular Structure Analysis

The molecular formula of “5-Isoxazoleaceticacid,-alpha–hydroxy-3-methyl-(9CI)” is C6H7NO4. Its molecular weight is 141.12. The SMILES string representation of its structure is Cc1cc(CC(O)=O)on1.

Chemical Reactions Analysis

The synthesis of 3,5-isoxazoles, such as “5-Isoxazoleaceticacid,-alpha–hydroxy-3-methyl-(9CI)”, often involves 1,3-dipolar cycloaddition of terminal alkynes and hydroxyimidoyl chlorides. This reaction can be carried out under solvent-free conditions using a recyclable Cu/Al2O3 nanocomposite catalyst.

Physical and Chemical Properties Analysis

“5-Isoxazoleaceticacid,-alpha–hydroxy-3-methyl-(9CI)” is a white, needle-like crystal or fine crystalline powder. It has a melting point of 101.0°C to 104.0°C.

Mechanism of Action

While the specific mechanism of action for “5-Isoxazoleaceticacid,-alpha–hydroxy-3-methyl-(9CI)” is not explicitly mentioned in the search results, it’s worth noting that isoxazoles are commonly found in many commercially available drugs. They are often utilized as pharmacophores in medicinal chemistry.

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. Therefore, it’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray, and to use it only outdoors or in a well-ventilated area.

Future Directions

While specific future directions for “5-Isoxazoleaceticacid,-alpha–hydroxy-3-methyl-(9CI)” are not mentioned in the search results, it’s clear that the development of greener methodologies for the synthesis of isoxazoles is a key area of interest. This includes the exploration of metal-free synthetic routes and the use of recyclable catalysts.